Andrastin D
Overview
Description
Andrastin D is a 3-oxo steroid that is andrastin C in which the acetoxy group at the 3beta position has undergone formal oxidative cleavage to afford the corresponding 3-oxo derivative. A farnesyltransferase inhibitor produced by Penicillium roqueforti, a filamentous fungus involved in the ripening of several kinds of blue cheeses. It has a role as a Penicillium metabolite and an EC 2.5.1.58 (protein farnesyltransferase) inhibitor. It is a 3-oxo steroid, a 15-hydroxy steroid, a 5beta steroid, a 17-oxo steroid, an enol, a meroterpenoid and a methyl ester. It is a conjugate acid of an andrastin D(1-).
Scientific Research Applications
Andrastin D as a Lead for Antitumor Agents
Andrastins, including Andrastin D, produced by several Penicillium species, have shown inhibitory activity against ras farnesyltransferase, a key enzyme in the mevalonate pathway. This suggests their potential as antitumor agents. The biosynthesis of andrastins has been reconstituted in Aspergillus oryzae, confirming the feasibility of using a fungal expression system to synthesize these natural products for further exploration in cancer treatment (Matsuda, Awakawa, & Abe, 2013).
Structural Studies for Drug Development
Andrastins possess a unique steroidal tetracyclic skeleton, making them structurally interesting for drug development. A synthetic study focused on the stereoselective construction of the BCD-ring system of andrastins, which is crucial for understanding their bioactive conformation and potential as pharmacophores (Yoshimura, Abe, Ishioka, & Tanino, 2019).
Andrastin D in Food Products
Interestingly, andrastins, including Andrastin D, have been detected in blue-mold-ripened cheese produced by Penicillium roqueforti. This finding opens up discussions about the potential health impacts of andrastins in commonly consumed foods (Nielsen et al., 2005).
Bioactive Properties and Potential Therapeutic Uses
A study discovered new andrastin derivatives with significant antibacterial activity from an endophytic fungus, indicating potential therapeutic applications beyond cancer treatment. This highlights the diversity of biological activities exhibited by andrastin compounds (Qin et al., 2020).
Biosynthetic Pathways and Natural Product Diversification
Research on andrastins, including Andrastin D, has also contributed to understanding biosynthetic gene clusters and their role in the production of natural products. Studies like these are crucial for biotechnological applications and the development of novel compounds with potential therapeutic benefits (Matsuda et al., 2016).
properties
Product Name |
Andrastin D |
|---|---|
Molecular Formula |
C26H36O5 |
Molecular Weight |
428.6 g/mol |
IUPAC Name |
methyl (5S,8S,9S,10R,13R,14R)-17-hydroxy-4,4,8,10,12,13,16-heptamethyl-3,15-dioxo-1,2,5,6,7,9-hexahydrocyclopenta[a]phenanthrene-14-carboxylate |
InChI |
InChI=1S/C26H36O5/c1-14-13-17-23(5)11-10-18(27)22(3,4)16(23)9-12-24(17,6)26(21(30)31-8)20(29)15(2)19(28)25(14,26)7/h13,16-17,28H,9-12H2,1-8H3/t16-,17+,23-,24+,25+,26-/m1/s1 |
InChI Key |
SMUNNMAWNRFDPB-UWWAQUNASA-N |
Isomeric SMILES |
CC1=C[C@H]2[C@@]3(CCC(=O)C([C@H]3CC[C@@]2([C@]4([C@@]1(C(=C(C4=O)C)O)C)C(=O)OC)C)(C)C)C |
Canonical SMILES |
CC1=CC2C3(CCC(=O)C(C3CCC2(C4(C1(C(=C(C4=O)C)O)C)C(=O)OC)C)(C)C)C |
synonyms |
andrastin D |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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